Cas no 40258-81-9 (1-Propanol, 1-bromo-, acetate)

• Product Name: 1-Propanol, 1-bromo-, acetate
• CAS No: 40258-81-9
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• CID: 3968249
• PubChem ID: 15730261
• Update Time: 2025-04-22

1-Propanol, 1-bromo-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 1-bromo-, acetate
• 1-Propanol, 1-bromo-, 1-acetate
• 40258-81-9
• SCHEMBL3405450
• DTXSID701304983
• 1-bromopropyl acetate
• MIQVBIPMKVXPQU-UHFFFAOYSA-N

• Inchi： 1S/C5H9BrO2/c1-3-5(6)8-4(2)7/h5H,3H2,1-2H3
• InChI Key： MIQVBIPMKVXPQU-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)(Br)CC

Computed Properties

• Exact Mass: 179.97859Da
• Monoisotopic Mass: 179.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų